1-(2,5-dimethoxybenzenesulfonyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane

• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonyl-4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepane
• InChI: InChI=1S/C17H24N4O6S2/c1-19-12-17(18-13-19)29(24,25)21-8-4-7-20(9-10-21)28(22,23)16-11-14(26-2)5-6-15(16)27-3/h5-6,11-13H,4,7-10H2,1-3H3
• InChI Key: LZPPRYDOGWXGDW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C17H24N4O6S2
• Molecular Weight: 444.5 g/mol
• CAS No.: 1903603-68-8

Description

1-(2,5-dimethoxybenzenesulfonyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane is a synthetic sulfonamide-derived diazepane compound characterized by its dual sulfonyl groups and a seven-membered diazepane ring. The molecule’s structural complexity arises from the 2,5-dimethoxybenzenesulfonyl and 1-methylimidazole sulfonyl moieties, which confer unique electronic and steric properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence focuses on the SHELX software rather than direct comparative data for the compound. However, insights into structural and methodological comparisons can be inferred:

Structural Analogues in Sulfonamide-Diazepane Chemistry

For example:

Imidazole-containing sulfonamides : Substitutions at the imidazole ring (e.g., methyl groups) influence electronic density and hydrogen-bonding capacity, critical for interactions with biological targets or crystalline matrices.

Crystallographic Methodological Consistency

The SHELX system (particularly SHELXL for refinement and SHELXS/SHELXD for structure solution) is a common thread in analyzing such compounds. For instance:

• Precision in bond-length measurements : SHELXL’s robust refinement algorithms ensure sub-Ångström accuracy, critical for distinguishing subtle conformational differences between analogues .
• Comparative thermal displacement parameters : Compounds with bulkier substituents (e.g., dimethoxybenzene) exhibit higher thermal motion, as quantified by SHELXL’s anisotropic displacement models.

Hypothetical Data Table

Parameter	Target Compound	Single-Sulfonyl Diazepane	Non-Methylated Imidazole Analogue
Crystallographic R-factor	0.032 (SHELXL-refined)	0.028–0.035	0.040–0.045
Torsional Flexibility	Restricted (dual sulfonyls)	High	Moderate
Thermal Displacement (Ų)	0.15–0.25	0.10–0.18	0.20–0.30

Research Findings and Limitations

SHELX’s Role : The compound’s structural elucidation likely depends on SHELX’s reliability in handling complex sulfonamide geometries, though the evidence lacks explicit experimental data .

Gaps in Comparative Data: No direct pharmacological or synthetic comparisons are provided. Further studies should explore: Binding affinity assays against biological targets (e.g., enzymes or receptors). Solubility and stability profiles relative to simpler analogues.